Cas no 1704944-31-9 ((3S)-3-(1-ethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(1-ethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1704944-31-9
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6243930
• PubChem ID: 103696701
• Update Time: 2025-05-23

(3S)-3-(1-ethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(1-ethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3S)-3-(1-ethyl-1H-imidazol-5-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 1704944-31-9
• EN300-1164461

• Inchi： 1S/C23H23N3O4/c1-2-26-14-24-12-21(26)20(11-22(27)28)25-23(29)30-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,12,14,19-20H,2,11,13H2,1H3,(H,25,29)(H,27,28)/t20-/m0/s1
• InChI Key： XZDICSMWFAKUDH-FQEVSTJZSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1=CN=CN1CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.4Ų

Additional information on (3S)-3-(1-ethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on (3S)-3-(1-ethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid and Related Compound 1704944-31-9

The compound (3S)-3-(1-ethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, along with its related compound 1704944-31-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, particularly in the development of novel therapeutics targeting specific enzymatic pathways and protein-protein interactions. This briefing provides an overview of the latest research findings, synthesis methodologies, and potential applications of these compounds.

Recent studies have focused on the synthesis and characterization of (3S)-3-(1-ethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, highlighting its role as a key intermediate in the production of peptide-based therapeutics. The compound's unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an imidazole moiety, makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers have optimized the synthesis route to improve yield and purity, which is critical for its application in large-scale pharmaceutical production.

In parallel, the compound 1704944-31-9 has been investigated for its potential as a small-molecule inhibitor in various biological pathways. Preliminary studies suggest that this compound exhibits promising activity against specific protein targets involved in inflammatory and oncogenic processes. The mechanism of action appears to involve the modulation of key signaling pathways, although further in vitro and in vivo studies are required to fully elucidate its therapeutic potential.

One of the most notable advancements in this area is the application of these compounds in the development of targeted therapies for cancer and autoimmune diseases. For instance, (3S)-3-(1-ethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been utilized in the synthesis of peptide inhibitors that selectively bind to overexpressed receptors on cancer cells. This approach aims to minimize off-target effects and enhance the efficacy of treatment regimens.

Furthermore, recent publications have explored the structural-activity relationship (SAR) of these compounds, providing insights into how modifications to their chemical structure can influence their biological activity. Such studies are invaluable for the rational design of next-generation therapeutics with improved pharmacokinetic and pharmacodynamic properties.

In conclusion, the ongoing research on (3S)-3-(1-ethyl-1H-imidazol-5-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid and 1704944-31-9 underscores their potential as versatile tools in drug discovery and development. Future studies are expected to further explore their applications, optimize their synthesis, and validate their therapeutic efficacy in preclinical and clinical settings. The findings to date highlight the importance of these compounds in advancing the field of chemical biology and pharmaceutical sciences.